Cas no 1803857-00-2 (2-Ethoxy-5-nitro-1,3-benzoxazole)

• Product Name: 2-Ethoxy-5-nitro-1,3-benzoxazole
• CAS No: 1803857-00-2
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• MDL: MFCD28804065
• CID: 4819801
• PubChem ID: 121552419
• Update Time: 2025-11-07

2-Ethoxy-5-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-nitro-1,3-benzoxazole
• 2-Ethoxy-5-nitrobenzo[d]oxazole
• 2-Ethoxy-5-nitro-1,3-benzoxazole

• MDL： MFCD28804065
• Inchi： 1S/C9H8N2O4/c1-2-14-9-10-7-5-6(11(12)13)3-4-8(7)15-9/h3-5H,2H2,1H3
• InChI Key： ZPAALTJALBYTDM-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=C(C=CC1=2)[N+](=O)[O-])OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 81.1

Additional information on 2-Ethoxy-5-nitro-1,3-benzoxazole

2-Ethoxy-5-nitro-1,3-benzoxazole: A Comprehensive Overview

2-Ethoxy-5-nitro-1,3-benzoxazole, also known by its CAS number 1803857-00-2, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoxazoles, which are widely studied for their unique electronic properties and structural versatility. The molecule features a benzene ring fused with an oxazole ring, substituted with an ethoxy group at position 2 and a nitro group at position 5. These substituents contribute to the compound's reactivity and stability, making it a valuable substrate for further chemical modifications.

The synthesis of 2-Ethoxy-5-nitro-1,3-benzoxazole typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound, leveraging catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

One of the most promising applications of 2-Ethoxy-5-nitro-1,3-benzoxazole lies in its potential as a precursor for drug development. The compound's nitro group is particularly reactive and can be converted into various functional groups, such as amino or hydroxyl groups, through reduction or substitution reactions. These transformations open up avenues for designing bioactive molecules with tailored pharmacological properties. Recent studies have highlighted its role in anti-inflammatory and anticancer drug discovery programs, where it has demonstrated selective activity against specific cellular targets.

In addition to its pharmaceutical applications, 2-Ethoxy-5-nitro-1,3-benzoxazole has shown promise in materials science. Its rigid aromatic structure and electron-withdrawing substituents make it a suitable candidate for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various deposition techniques, which are critical for device fabrication in nanotechnology.

The environmental impact of 2-Ethoxy-5-nitro-1,3-benzoxazole has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further investigations are needed to fully understand its environmental fate.

In conclusion, 2-Ethoxy-5-nitro-1,3-benzoxazole, CAS number 1803857-00-2, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.